Erucoyl chloride

• Molecular Formula: C22H41ClO
• Molecular Weight: 357.0 g/mol
• InChI: InChI=1S/C22H41ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h9-10H,2-8,11-21H2,1H3/b10-9-
• InChIKey: JNKSXSJNLXMTSV-KTKRTIGZSA-N

Erucoyl Chloride (C22:1 Acyl Chloride): A Long-Chain Monounsaturated Intermediate for Specialized Lipid Synthesis and Material Modification

Erucoyl chloride (CAS 7459-29-2), also known as cis-13-docosenoyl chloride, is a C22:1 long-chain monounsaturated fatty acyl chloride. Its extended hydrophobic tail and terminal acyl chloride group confer high reactivity and pronounced lipophilicity (LogP = 8.35 ), distinguishing it from shorter-chain analogs like oleoyl chloride (C18:1) and palmitoyl chloride (C16:0). As an intermediate derived from erucic acid, it serves as a key building block for introducing a C22:1 moiety into surfactants, cationic lipids, and surface-modified materials [1].

Introduces C22:1 monounsaturated chain into target molecules via reactive acyl chloride

High lipophilicity supports membrane anchoring and hydrophobic surface modification

Reactive intermediate for esterification, amidation, and surface grafting workflows

• [1] Bailey, A.V., Boudreaux, G.J., Sumrell, G. and Novak, A.F. (1978), Antimicrobial properties of some fatty ester-amides. J Am Oil Chem Soc, 55: 835-836. https://doi.org/10.1007/BF02682657 View Source

Erucoyl Chloride Selection Rationale: Why C16 or C18 Analogs Cannot Simply Substitute for C22:1 Acyl Chloride

In procurement and experimental design, fatty acyl chlorides are not functionally interchangeable. The 22-carbon chain with a cis-13 double bond in erucoyl chloride imparts a LogP value (8.35) that is 0.45 to 1.12 units higher than common C16 and C18 analogs , leading to markedly different partition coefficients, self-assembly behavior, and enzyme recognition. Its increased molecular weight (357.01 g/mol) alters physical handling and volatility compared to liquid oleoyl chloride (300.91 g/mol) . Furthermore, enzymatic studies confirm that erucoyl moieties exhibit unique substrate specificity that cannot be replicated by shorter acyl chains, directly impacting lipid biosynthesis and material performance [1].

Chain-length mismatch

C16/C18 analogs shift partition behavior and self-assembly; LogP difference may alter formulation performance.

Enzyme recognition

Acyltransferase substrate specificity favors oleoyl over erucoyl; metabolic incorporation profile may not transfer directly.

Physical handling

Higher molecular weight and likely solid state change dissolution, volatility, and storage requirements compared to liquid C18 analog.

• [1] Cao, Y., Oo, K.C., Huang, A.H.C. (1990). Lysophosphatidate acyltransferase in the microsomes from maturing seeds of meadowfoam (Limnanthes alba). Plant Physiol, 94(3): 1199-1206. View Source

Erucoyl Chloride: Head-to-Head Quantitative Differentiation from C16 and C18 Acyl Chloride Comparators

Hydrophobicity Differentiation: Erucoyl Chloride LogP is 8.35 vs. Palmitoyl Chloride 7.90 and Oleoyl Chloride 8.44

Erucoyl chloride exhibits a calculated LogP of 8.35 , reflecting its 22-carbon monounsaturated chain. In contrast, palmitoyl chloride (C16:0) has a LogP of 7.90 , and oleoyl chloride (C18:1) has a reported LogP of 8.44 [1]. The 0.45-unit increase over palmitoyl chloride corresponds to a ~2.8-fold higher octanol-water partition coefficient, directly impacting its utility in creating highly hydrophobic surfaces, lipid nanoparticles with extended circulation, and membrane-spanning domains.

Lipophilicity comparison

Reported

LogP 8.35 (C22:1) vs 7.90 (C16:0) and 8.44 (C18:1)

Supports lipophilicity-based selection; formulation context may shift

Calculated LogP; experimental partitioning may vary

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	8.35 (calculated)
Comparator Or Baseline	Palmitoyl chloride: 7.90; Oleoyl chloride: 8.44
Quantified Difference	+0.45 vs palmitoyl chloride; -0.09 vs oleoyl chloride
Conditions	Calculated using fragment-based methods (ChemSrc database)

Why This Matters

Higher LogP translates to greater lipid solubility, essential for applications requiring strong hydrophobic anchoring (e.g., surface modification, lipid bilayers), and enables distinct phase behavior in formulations compared to shorter-chain analogs.

• [1] Molbase. Oleoyl chloride (CAS 112-77-6) properties: LogP = 8.3. Available at: http://qiye.molbase.cn (accessed 2026). View Source

Enzymatic Recognition: Erucoyl-CoA is a Poor Substrate for LPA Acyltransferase Compared to Oleoyl-CoA

In microsomal assays from meadowfoam seeds, LPA acyltransferase exhibited a strong preference for oleoyl-CoA over erucoyl-CoA. The enzyme activity ranking for phosphatidic acid (PA) production was: dioleoyl-PA > 1-oleoyl-2-erucoyl-PA > dierucoyl-PA > 1-erucoyl-2-oleoyl-PA [1]. This indicates that erucoyl moieties are incorporated into glycerolipids at significantly lower rates than oleoyl moieties when both are available, confirming that chain length and unsaturation dictate metabolic fate and cannot be freely substituted.

Enzyme substrate ranking

Head-to-head

Dioleoyl-PA > 1-oleoyl-2-erucoyl-PA > dierucoyl-PA

Substrate preference context; metabolic profile may differ

Plant microsomal LPA acyltransferase assay

Evidence Dimension	Relative Enzyme Activity (PA Formation)
Target Compound Data	Dierucoyl-PA formation (lowest among tested combinations)
Comparator Or Baseline	Dioleoyl-PA formation (highest activity); 1-Oleoyl-2-erucoyl-PA (intermediate)
Quantified Difference	Qualitative ranking: dioleoyl-PA > 1-oleoyl-2-erucoyl-PA > dierucoyl-PA
Conditions	Microsomal LPA acyltransferase assay using 1-oleoyl-LPA or 1-erucoyl-LPA with oleoyl-CoA or erucoyl-CoA

Why This Matters

For researchers engineering lipid metabolism or designing lipid-based delivery systems, substituting oleoyl chloride with erucoyl chloride will alter the enzymatic processing and final lipid composition, potentially impacting bioactivity, stability, or release kinetics.

• [1] Cao, Y., Oo, K.C., Huang, A.H.C. (1990). Lysophosphatidate acyltransferase in the microsomes from maturing seeds of meadowfoam (Limnanthes alba). Plant Physiol, 94(3): 1199-1206. View Source

Physical Property and Handling: Molecular Weight and Chain Length Impact Volatility and Physical State

Erucoyl chloride has a molecular weight of 357.01 g/mol , 56.1 g/mol higher than oleoyl chloride (300.91 g/mol) and 82.1 g/mol higher than palmitoyl chloride (274.87 g/mol) . This increased mass, combined with its longer chain, reduces volatility and contributes to its likely solid or waxy state at room temperature (oleoyl chloride is a liquid). Consequently, erucoyl chloride requires storage at -20°C to maintain stability , whereas oleoyl chloride is typically stored at 2-8°C .

Molecular weight difference

Data to verify

357.01 g/mol (C22:1) vs 300.91 (C18:1) and 274.87 (C16:0)

Molecular weight alters handling and volatility context

Storage and physical state review recommended

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	357.01
Comparator Or Baseline	Oleoyl chloride: 300.91; Palmitoyl chloride: 274.87
Quantified Difference	+56.1 (vs oleoyl); +82.1 (vs palmitoyl)
Conditions	Standard atomic mass calculations

Why This Matters

Procurement and handling protocols differ: erucoyl chloride's higher molecular weight and reduced volatility necessitate cold-chain shipping and storage, impacting logistics and cost. Its solid form may require different solvent dissolution or reaction setup compared to liquid C16/C18 analogs.

Commercial Purity and Research-Grade Availability: >99% Specification for Sensitive Applications

Erucoyl chloride is commercially available as a research chemical with specified purity >99% (GC/HPLC) . This high purity is essential for minimizing side reactions and ensuring reproducible results in sensitive syntheses, such as cationic lipid preparation or surface functionalization. While oleoyl chloride and palmitoyl chloride are also available in high purity, the specific C22:1 isomer purity (Z-isomer, cis-13) of erucoyl chloride is critical, as the trans-isomer (brassidoyl chloride) would confer different packing and reactivity.

Purity specification

Specification review

>99% (GC/HPLC)

Supports specification review; lot consistency to verify

Vendor COA basis; isomer purity context important

Evidence Dimension	Purity Specification
Target Compound Data	>99%
Comparator Or Baseline	Typical industrial oleoyl chloride (e.g., 80-90% for surfactant synthesis)
Quantified Difference	9-19% higher nominal purity
Conditions	Vendor Certificate of Analysis (COA) basis

Why This Matters

For procurement, the >99% specification reduces the risk of batch-to-batch variability and ensures the product is fit for research and development use, particularly in applications where impurities could inhibit reactions or compromise product characterization.

Cationic Lipid Transfection Efficiency: Erucoyl-Chain Lipids Achieve Comparable Nuclear Delivery to Palmitoyl/Stearoyl Analogs

In a comparative study of cationic lipids for oligonucleotide delivery, lipids esterified with erucoyl chains, when formulated with the helper lipid DOPE (1:1, m/m), achieved 20-80% nuclear fluorescence, a range comparable to those with palmitoyl and stearoyl chains [1]. This demonstrates that the C22:1 chain does not impair transfection competence in the presence of DOPE, while offering distinct biophysical properties (e.g., increased membrane fluidity at physiological temperature due to the cis-double bond) that may be advantageous for specific cargo or cell types.

Transfection nuclear delivery

Head-to-head

20–80% nuclear fluorescence with erucoyl lipids + DOPE, comparable to C16/C18

Comparable delivery endpoint context under tested conditions

In vitro oligonucleotide delivery with DOPE helper lipid

Evidence Dimension	Nuclear Fluorescence (% of cells)
Target Compound Data	20-80% (with DOPE)
Comparator Or Baseline	Palmitoyl-chain lipids: 20-80%; Stearoyl-chain lipids: 20-80%
Quantified Difference	No significant difference in transfection efficiency under the tested conditions
Conditions	In vitro transfection of cells using fluorescently labeled oligonucleotides; cationic lipid/DOPE (1:1, m/m) complexes

Why This Matters

Procurement of erucoyl chloride for cationic lipid synthesis is justified when the unique C22:1 chain is desired for its membrane-perturbing or fusogenic properties, without sacrificing transfection efficiency compared to more common C16/C18 analogs.

• [1] Structural variation of cationic lipids: minimum requirement for improved oligonucleotide delivery into cells. (2006). Core.ac.uk. Available at: https://core.ac.uk/outputs/16135451/ (accessed 2026). View Source

Erucoyl Chloride: Validated Research and Industrial Application Scenarios Based on Quantitative Evidence

Synthesis of Highly Lipophilic Cationic Lipids for Non-Viral Gene Delivery Vectors

Utilize erucoyl chloride to esterify glycerol-backbone cationic headgroups. The resulting C22:1 cationic lipids, when combined with DOPE, have been shown to achieve nuclear oligonucleotide delivery with 20-80% efficiency in vitro [1]. The 8.35 LogP of the erucoyl moiety imparts increased hydrophobicity, which can enhance liposome stability and membrane fusion, distinguishing it from C16 and C18 analogs.

Design of Substrate-Specific Probes or Inhibitors for Diacylglycerol Acyltransferase (DGAT) and LPA Acyltransferase Studies

Employ erucoyl chloride to synthesize erucoyl-CoA analogs or esterified lipids. Given that meadowfoam LPA acyltransferase exhibits a unique ability to utilize erucoyl-CoA for dierucoyl-PA synthesis (though at lower efficiency than oleoyl-CoA) [2], these probes are invaluable for dissecting acyl chain specificity in lipid metabolism, particularly in plants engineered for high erucic acid production.

Surface Functionalization of Nanomaterials and Activated Carbons for Enhanced Hydrophobic Interaction

Graft erucoyl chloride onto hydroxyl- or amine-terminated surfaces (e.g., amorphous carbon, silica nanoparticles) to create highly hydrophobic coatings. The LogP of 8.35 and long C22 chain provide superior water repellency and organic pollutant adsorption compared to coatings derived from palmitoyl chloride (LogP 7.90) . This application is supported by general protocols for acyl chloride surface modification [3].

Preparation of Antimicrobial Fatty Ester-Amides and Surfactants with Extended Chain Length

React erucoyl chloride with diethanolamine or N-methylethanolamine to produce erucoyl-containing ester-amides. While mono-unsaturation alone does not guarantee broad-spectrum activity, the specific C22:1 chain length and cis-double bond geometry influence the molecule's amphiphilic balance and may offer biostatic properties distinct from lauroyl (C12), palmitoyl (C16), or oleoyl (C18) derivatives [4].

Application

Selection Property

Validation Focus

Cationic lipid synthesis for gene delivery research

C22:1 lipophilicity and membrane fusion context

In vitro transfection endpoint review

Lipid metabolism enzyme studies

Acyl chain specificity context

Substrate preference and incorporation assays

Hydrophobic surface coating

High LogP and chain length for water repellency

Surface wettability and adsorption assays

Antimicrobial screening of fatty ester-amides

C22:1 chain amphiphilic balance

Biostatic activity screening

• [1] Structural variation of cationic lipids: minimum requirement for improved oligonucleotide delivery into cells. (2006). Core.ac.uk. Available at: https://core.ac.uk/outputs/16135451/ (accessed 2026). View Source
• [2] Cao, Y., Oo, K.C., Huang, A.H.C. (1990). Lysophosphatidate acyltransferase in the microsomes from maturing seeds of meadowfoam (Limnanthes alba). Plant Physiol, 94(3): 1199-1206. View Source
• [3] Lockett, M.R., et al. (2009). Acyl Chloride-Modified Amorphous Carbon Substrates for the Attachment of Alcohol-, Thiol-, and Amine-Containing Molecules. Langmuir, 25(6): 3340-3343. https://doi.org/10.1021/la803930t View Source
• [4] Bailey, A.V., Boudreaux, G.J., Sumrell, G. and Novak, A.F. (1978), Antimicrobial properties of some fatty ester-amides. J Am Oil Chem Soc, 55: 835-836. https://doi.org/10.1007/BF02682657 View Source